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Compound of Interest

Compound Name: EC144

Cat. No.: B1671070 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This document provides essential safety and logistical information for the proper disposal of

EC144, a potent and selective Hsp90 inhibitor. While some safety data sheets (SDS) indicate

that EC144 is not classified as a hazardous substance under GHS or CLP regulations, it is

imperative to handle and dispose of it with care as a chemical waste to minimize environmental

impact and ensure personnel safety.[1][2]

Immediate Safety and Handling
Before beginning any disposal procedures, ensure you are wearing appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. In case of

accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

separating eyelids with fingers to ensure thorough rinsing. Seek prompt medical attention.[1]

Skin Contact: Wash the affected area thoroughly with soap and water. Remove any

contaminated clothing. If irritation persists, consult a physician.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[1]
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Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

EC144 Chemical and Physical Properties
A summary of key quantitative data for EC144 is provided in the table below for easy reference.

Property Value

Molecular Formula C₂₁H₂₄ClN₅O₂

Molecular Weight 413.9 g/mol

CAS Number 911397-80-3

Solubility Soluble in DMSO and ethanol[3]

Appearance Solid powder

Storage Store at -20°C[3]

Step-by-Step Disposal Protocol
Follow these procedural steps for the safe disposal of EC144 and associated materials.

Containment of Spills: In the event of a spill, absorb any liquid solutions of EC144 with an

inert, finely-powdered liquid-binding material such as diatomite or a universal binder.[1] For

solid spills, carefully sweep up the material to avoid generating dust.

Decontamination: Thoroughly decontaminate any surfaces or equipment that have come into

contact with EC144 by scrubbing with alcohol.[1]

Waste Collection:

Place solid EC144 waste and used absorbent materials into a clearly labeled, sealed

container.

For solutions of EC144, collect them in a separate, sealed container labeled with the

chemical name and any solvents used.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-13479/EC144-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1671070?utm_src=pdf-body
https://www.benchchem.com/product/b1671070?utm_src=pdf-body
https://www.rndsystems.com/products/ec-144_4701
https://www.rndsystems.com/products/ec-144_4701
https://www.benchchem.com/product/b1671070?utm_src=pdf-body
https://www.benchchem.com/product/b1671070?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-13479/EC144-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1671070?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-13479/EC144-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1671070?utm_src=pdf-body
https://www.benchchem.com/product/b1671070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Arrange for the collection of the sealed waste containers by a specialized chemical

waste disposal company.[2] Although not officially classified as hazardous, it is best practice

to dispose of EC144 at a regulated landfill or through other approved methods for chemical

wastes, in accordance with national and local regulations.[2] Do not dispose of EC144 down

the drain.

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of EC144.
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Caption: A flowchart outlining the key steps for the safe handling and disposal of EC144 waste

in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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